Cas no 91994-60-4 (2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide
• CAS No: 91994-60-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4659726
• Update Time: 2025-07-19

2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide
• N-(2-Phenyl-2-hydroxyethyl)-2,2,2-trifluoroacetamide
• 2,2,2-trifluoro-N-(2-hydroxy-2-phenyl-ethyl)-acetamide

• Inchi： 1S/C10H10F3NO2/c11-10(12,13)9(16)14-6-8(15)7-4-2-1-3-5-7/h1-5,8,15H,6H2,(H,14,16)
• InChI Key： FZQBDQGADVTUDJ-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C1C=CC=CC=1)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3

Additional information on 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide

2,2,2-Trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide: A Comprehensive Overview

2,2,2-Trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide, with the CAS number 91994-60-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and hydroxyl functionalities, which confer it with a range of interesting properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide.

The chemical structure of 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide consists of a trifluoromethyl group attached to an acetamide moiety, with a hydroxyl group and a phenyl ring substituent on the ethyl chain. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The hydroxyl group adds polarity and can participate in hydrogen bonding interactions, while the phenyl ring provides aromatic character and potential for π-stacking interactions.

Synthesis of 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide typically involves several steps. One common approach is to start with 2-hydroxy-1-phenylethanamine and react it with trifluoroacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic acylation to form the desired product. Alternative synthetic routes may involve the use of other trifluoroacetyl derivatives or different coupling agents to achieve the final structure. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

In terms of biological activities, 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide has shown promise in various pharmacological studies. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has demonstrated that this compound can effectively inhibit certain kinases and proteases, which are key targets in the development of drugs for cancer and inflammatory diseases. The trifluoromethyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these targets.

Recent studies have also explored the use of 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide as a lead compound for drug discovery. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict its binding modes and interactions with target proteins. These computational tools have provided valuable insights into the structure-activity relationships (SAR) of the compound, guiding further optimization efforts to improve its potency and pharmacokinetic properties.

In addition to its enzymatic inhibition properties, 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide has been investigated for its potential as an antiviral agent. Preliminary studies have shown that it can inhibit the replication of certain viruses by interfering with viral enzymes or host cell factors essential for viral replication. This makes it a promising candidate for further development as a broad-spectrum antiviral drug.

The safety profile of 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 91994-60-4 2,2,2-trifluoro-N-(2-hydroxy-2-phenylethyl)acetamide is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with interesting biological activities and makes it a valuable lead compound for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for therapeutic use.